Cas no 2172261-39-9 (3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid)

• Product Name: 3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid
• CAS No: 2172261-39-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6541176
• PubChem ID: 165557998
• Update Time: 2025-07-17

3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid
• 3-[N-(cyclopropylmethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]propanoic acid
• EN300-1550147
• 2172261-39-9

• Inchi： 1S/C27H32N2O5/c1-27(2,15-24(30)29(14-13-25(31)32)16-18-11-12-18)28-26(33)34-17-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23H,11-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： ISBQHYOXYVMGTN-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)CC1CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid

Comprehensive Overview of 3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid (CAS No. 2172261-39-9)

The compound 3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid (CAS No. 2172261-39-9) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. Its unique structure, featuring a cyclopropylmethyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics and biochemical probes. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for peptide-based drugs and targeted therapies.

One of the most intriguing aspects of this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide chain assembly, and its presence in this molecule highlights its utility in modern synthetic strategies. With the growing demand for personalized medicine and biologics, compounds like 3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid are becoming increasingly relevant. Its stability and compatibility with standard coupling reagents make it a preferred choice for researchers working on complex peptide architectures.

In recent years, the scientific community has been exploring the potential of this compound in addressing challenges related to drug delivery systems and bioavailability enhancement. Its amphiphilic nature, derived from the combination of hydrophobic (cyclopropylmethyl) and hydrophilic (carboxylic acid) moieties, allows for improved solubility profiles in various formulations. This is particularly important in the context of oral peptide therapeutics, where overcoming enzymatic degradation and poor absorption remains a major hurdle. As such, this compound is often discussed in forums and publications focusing on advanced drug formulation techniques.

The structural complexity of 3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid also makes it a subject of interest in computational chemistry and molecular modeling. Researchers are leveraging AI-driven drug design platforms to predict its interactions with biological targets, optimizing its use in structure-activity relationship (SAR) studies. This aligns with the broader trend of integrating machine learning into pharmaceutical R&D, a topic frequently searched by professionals in the field.

From a synthetic chemistry perspective, the compound's CAS No. 2172261-39-9 serves as a critical identifier for procurement and regulatory compliance. Laboratories specializing in custom peptide synthesis often seek high-purity batches of this material, emphasizing the need for reliable suppliers and stringent quality control measures. Discussions around its synthesis protocols and purification methods are common in technical forums, reflecting the compound's niche yet vital role in contemporary research.

Environmental and safety considerations are also part of the conversation surrounding this compound. While it is not classified as hazardous, proper handling protocols are essential due to its use in sensitive biochemical applications. This resonates with the increasing focus on green chemistry principles and sustainable laboratory practices, topics that dominate searches in academic and industrial settings alike.

Looking ahead, the versatility of 3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopropanoic acid positions it as a key player in emerging therapeutic areas such as peptide-based vaccines and targeted cancer therapies. Its ability to incorporate diverse functional groups while maintaining structural integrity makes it a valuable tool for innovators tackling unmet medical needs. As the scientific landscape evolves, this compound is likely to remain at the forefront of cutting-edge research and development.